3-Bromo-5-(2,4-dimethoxyphenyl)phenol

• IUPAC Name: 3-bromo-5-(2,4-dimethoxyphenyl)phenol
• InChI: InChI=1S/C14H13BrO3/c1-17-12-3-4-13(14(8-12)18-2)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
• InChI Key: CCORBMRJSARVLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)OC
• Molecular Formula: C14H13BrO3
• DSSTOX Substance ID: DTXSID50686434
• Molecular Weight: 309.15 g/mol
• CAS No.: 1261925-86-3

Description

3-Bromo-5-(2,4-dimethoxyphenyl)phenol is a brominated phenolic compound featuring a 2,4-dimethoxyphenyl substituent at the 5-position and a hydroxyl group at the 3-position of the benzene ring. This structural arrangement confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, materials science, and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(2,4-dimethoxyphenyl)phenol typically involves the bromination of 5-(2,4-dimethoxyphenyl)phenol. One common method is the use of bromine in the presence of a catalyst such as iron or aluminum chloride. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the bromination process .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow bromination, where the reactants are continuously fed into a reactor, and the product is continuously removed. This method allows for better control over reaction conditions and higher yields .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(2,4-dimethoxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed in substitution reactions.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of 5-(2,4-dimethoxyphenyl)phenol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Bromo-5-(2,4-dimethoxyphenyl)phenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases like glaucoma, epilepsy, Parkinson’s, and Alzheimer’s disease.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2,4-dimethoxyphenyl)phenol involves its interaction with specific molecular targets. For instance, it has been shown to inhibit enzymes such as carbonic anhydrase and acetylcholinesterase. The inhibition of these enzymes can lead to therapeutic effects in the treatment of various diseases. The compound binds to the active site of the enzyme, preventing the substrate from accessing the site and thereby inhibiting the enzyme’s activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound’s distinctiveness lies in its substitution pattern. Below is a comparative analysis with structurally analogous bromophenols:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Properties
3-Bromo-5-(2,4-dimethoxyphenyl)phenol	Br (C3), OH (C3), 2,4-dimethoxyphenyl (C5)	C₁₄H₁₃BrO₃	~309.1	Enhanced electron-rich aromatic system due to methoxy groups; moderate solubility
5-Bromo-2-(trifluoromethyl)phenol	Br (C5), OH (C2), CF₃ (C2)	C₇H₄BrF₃O	241.0	High electronegativity from CF₃; increased acidity (pKa ~7.2)
3-Bromo-5-phenylphenol	Br (C3), OH (C3), phenyl (C5)	C₁₂H₉BrO	249.1	Planar structure with extended conjugation; lower polarity
2-Bromo-4-(hydroxymethyl)phenol	Br (C2), OH (C4), hydroxymethyl (C4)	C₇H₇BrO₂	217.0	Polar due to hydroxymethyl; potential for hydrogen bonding

Physicochemical Properties

• Solubility: The 2,4-dimethoxyphenyl group in the target compound enhances solubility in polar solvents (e.g., DMF, DMSO) compared to non-polar analogs like 3-Bromo-5-phenylphenol.
• Acidity: The hydroxyl group’s acidity (pKa ~9–10) is lower than that of 5-Bromo-2-(trifluoromethyl)phenol (pKa ~7.2) due to electron-donating methoxy groups .
• Thermal Stability: Methoxy groups may reduce thermal stability compared to halogenated derivatives like 4-Bromo-2-(trifluoromethyl)phenol .